Cas no 449739-13-3 (7-(4-fluorophenyl)methoxy-3-phenyl-4H-chromen-4-one)

• Product Name: 7-(4-fluorophenyl)methoxy-3-phenyl-4H-chromen-4-one
• CAS No: 449739-13-3
• MF: C₂₂H₁₅FO₃
• MW: 346.351109743118
• CID: 5554539
• Update Time: 2025-06-09

7-(4-fluorophenyl)methoxy-3-phenyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-[(4-fluorophenyl)methoxy]-3-phenylchromen-4-one
• 4H-1-Benzopyran-4-one, 7-[(4-fluorophenyl)methoxy]-3-phenyl-
• 7-(4-fluorophenyl)methoxy-3-phenyl-4H-chromen-4-one

• Inchi： 1S/C22H15FO3/c23-17-8-6-15(7-9-17)13-25-18-10-11-19-21(12-18)26-14-20(22(19)24)16-4-2-1-3-5-16/h1-12,14H,13H2
• InChI Key： PACXJBPJMDUWPP-UHFFFAOYSA-N
• SMILES： C1OC2=CC(OCC3=CC=C(F)C=C3)=CC=C2C(=O)C=1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflavones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Isoflav-2-enes Isoflavones
• Isoflavones

Additional information on 7-(4-fluorophenyl)methoxy-3-phenyl-4H-chromen-4-one

Introduction to 7-(4-Fluorophenyl)methoxy-3-phenyl-4H-chromen-4-one (CAS No. 449739-13-3)

7-(4-Fluorophenyl)methoxy-3-phenyl-4H-chromen-4-one (CAS No. 449739-13-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromenones, which are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The unique structural features of 7-(4-fluorophenyl)methoxy-3-phenyl-4H-chromen-4-one make it a promising candidate for various therapeutic applications.

The chemical structure of 7-(4-fluorophenyl)methoxy-3-phenyl-4H-chromen-4-one is characterized by a chromene ring system substituted with a 4-fluorophenylmethoxy group at the 7-position and a phenyl group at the 3-position. The presence of these functional groups imparts specific physicochemical properties that contribute to its biological activity. The fluorine atom in the 4-fluorophenylmethoxy group enhances the lipophilicity of the molecule, which can improve its cellular uptake and distribution. Additionally, the phenyl group at the 3-position provides steric and electronic effects that influence the compound's interactions with biological targets.

Recent studies have explored the potential therapeutic applications of 7-(4-fluorophenyl)methoxy-3-phenyl-4H-chromen-4-one. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that 7-(4-fluorophenyl)methoxy-3-phenyl-4H-chromen-4-one may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 7-(4-fluorophenyl)methoxy-3-phenyl-4H-chromen-4-one has also been investigated for its antioxidant properties. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can scavenge reactive oxygen species (ROS) and protect cells from oxidative damage. This makes it a potential candidate for developing therapies aimed at reducing oxidative stress-related damage.

The anticancer potential of 7-(4-fluorophenyl)methoxy-3-phenyl-4H-chromen-4-one has also been a focus of recent research. In vitro experiments have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are crucial for cell survival and proliferation. These findings suggest that 7-(4-fluorophenyl)methoxy-3-phenyl-4H-chromen-4-one could be developed into an effective anticancer agent.

Beyond its direct biological activities, 7-(4-fluorophenyl)methoxy-3-phenyl-4H-chromen-4-one has also been studied for its potential as a lead compound for drug discovery. Structure-based drug design approaches have been employed to optimize its pharmacological properties, such as potency, selectivity, and pharmacokinetics. By modifying the substituents on the chromene ring system, researchers aim to enhance the therapeutic index of this compound and reduce potential side effects.

In conclusion, 7-(4-fluorophenyl)methoxy-3-phenyl-4H-chromen-4-one (CAS No. 449739-13-3) is a promising compound with diverse biological activities that warrant further investigation. Its anti-inflammatory, antioxidant, and anticancer properties make it a valuable candidate for developing novel therapeutic agents. Ongoing research continues to explore its potential applications and optimize its pharmacological profile for clinical use.